5-Fluoro-2-(4-methoxyphenoxy)phenylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Fluoro-2-(4-methoxyphenoxy)phenylamine is a specialty product used for proteomics research . It has a molecular formula of C13H12FNO2 and a molecular weight of 233.24 .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenylamine core with a fluoro group at the 5th position and a methoxyphenoxy group at the 2nd position .Scientific Research Applications
Radioligand Synthesis : One study describes the synthesis of a potential radioligand involving a compound structurally related to 5-Fluoro-2-(4-methoxyphenoxy)phenylamine. This radioligand could be used for studying the GABA receptor in the brain, indicating potential applications in neuroscience and medical imaging (Vos & Slegers, 1994).
Neurological Research : A derivative of this compound was used as a molecular imaging probe to study serotonin 1A receptors in the living brains of Alzheimer's disease patients. This research provides insights into the neurochemical alterations in Alzheimer's disease and could aid in the development of new treatments (Kepe et al., 2006).
Material Science Applications : In a study on fluoroionophores, derivatives of this compound demonstrated specific chelation properties, indicating potential use in the detection and quantification of metal ions. These properties are valuable in various analytical chemistry and material science applications (Hong et al., 2012).
Organic Electronics : The impact of polar side groups, including methoxy and fluoro substitutions, on transport and luminescence properties of naphthyl phenylamine compounds was investigated. This research contributes to the understanding of materials suitable for organic electronics, particularly in the context of organic light-emitting diodes (Tong et al., 2004).
Analytical Chemistry : Research has been conducted on the use of boronic acid derivatives, including 4-fluoro-2-methoxyphenyl boronic acid, for fluorescence quenching studies. This has implications in analytical chemistry, particularly in the study of the molecular interactions and properties of various substances (Geethanjali et al., 2015).
Properties
IUPAC Name |
5-fluoro-2-(4-methoxyphenoxy)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2/c1-16-10-3-5-11(6-4-10)17-13-7-2-9(14)8-12(13)15/h2-8H,15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTPPMKVHUHKRCV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=C(C=C(C=C2)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.